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Compound of Interest

(2-Methoxy-5-(pyridin-4-
Compound Name:
yl)phenyl)boronic acid

Cat. No.: B180624

An In-depth Technical Guide to (2-Methoxy-5-(pyridin-4-yl)phenyl)boronic acid: Structure,
Synthesis, and Applications

Introduction

(2-Methoxy-5-(pyridin-4-yl)phenyl)boronic acid is a highly functionalized organoboron
compound that has emerged as a critical building block in modern organic synthesis and
medicinal chemistry.[1] Its unique molecular architecture, featuring a phenylboronic acid core
substituted with both an electron-donating methoxy group and a heteroaromatic pyridine
moiety, imparts valuable reactivity and selectivity.[1] This guide provides a comprehensive
technical overview of its molecular structure, synthesis, characterization, and pivotal
applications, particularly its role in the palladium-catalyzed Suzuki-Miyaura cross-coupling
reaction, a cornerstone of carbon-carbon bond formation.[1][2] For researchers and
professionals in drug discovery, this compound serves as a key intermediate in the synthesis of
complex molecules, including targeted therapies for cancer.[1]

Molecular Structure and Physicochemical
Properties

The structure of (2-Methoxy-5-(pyridin-4-yl)phenyl)boronic acid is defined by a central
benzene ring functionalized with three key groups:
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» Boronic Acid Group (-B(OH)2): This functional group is the cornerstone of the molecule's
utility in cross-coupling reactions. The boron atom is electrophilic and, upon activation with a
base, facilitates the crucial transmetalation step in the Suzuki-Miyaura catalytic cycle.[3]

o Methoxy Group (-OCHs): Located at the ortho-position to the boronic acid, this electron-
donating group influences the electronic properties of the phenyl ring, potentially impacting
the reactivity and regioselectivity of coupling reactions.[4]

» Pyridin-4-yl Group: This nitrogen-containing heteroaromatic ring, positioned at the meta-
position to the boronic acid, introduces a basic site and a key structural motif found in
numerous biologically active compounds and pharmaceuticals.[5]

The interplay of these groups makes the compound a versatile and valuable reagent in
synthetic chemistry.[1]

Chemical and Physical Data Summary

Property Value Source(s)
Molecular Formula C12H12BNO3 [11161[7]
Molecular Weight 229.04 g/mol [1][8]
CAS Number 196861-33-3 [11I7]
Appearance White powder [1]
2-methoxy-5-(pyridin-4-
IUPAC Name ( / (p,y , [7]
yl)phenyl)boronic acid
5-Pyridin-4-yl-2-
Synonyms ) ) [1]
methoxyphenylboronic acid
Purity 295-99% (HPLC) [1]18]
Storage Conditions Store at 0-8 °C [1]

Molecular Structure Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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